N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H19NO3/c1-3-13-4-6-14(7-5-13)12(2)19-18(20)15-8-9-16-17(10-15)22-11-21-16/h4-10,12H,3,11H2,1-2H3,(H,19,20)
• InChI Key: XCQXFDHRQMKWRN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• Solubility: 1.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide, also known as EBDB, is a chemical compound that belongs to the class of psychoactive substances. It is a derivative of benzodioxole and is structurally similar to other psychoactive substances such as MDMA and MDA. EBDB has gained popularity in recent years due to its potential use as a research chemical.

Mechanism of Action

The mechanism of action of N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide is not fully understood, but it is believed to work by increasing the levels of certain neurotransmitters in the brain such as serotonin, dopamine, and norepinephrine. These neurotransmitters are involved in regulating mood, emotions, and cognition.
Biochemical and Physiological Effects:
N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide has been shown to produce various biochemical and physiological effects in animal studies. These effects include increased locomotor activity, hyperthermia, and changes in heart rate and blood pressure. It has also been shown to produce changes in brain activity and neurochemistry.

Advantages and Limitations for Lab Experiments

N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide has several advantages as a research chemical, including its ease of synthesis and availability. It is also relatively stable and has a long shelf life. However, there are also limitations to its use in lab experiments, including its potential for toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide. One area of research is to further understand its mechanism of action and how it produces its therapeutic effects. Another direction is to explore its potential use in the treatment of other mental health conditions such as addiction and schizophrenia. Additionally, there is a need for more research on the safety and toxicity of N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide, as well as its long-term effects on the brain and body.
Conclusion:
In conclusion, N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide is a psychoactive substance that has gained popularity in recent years due to its potential use as a research chemical. It has been studied for its potential use in the treatment of various mental health conditions and neurodegenerative diseases. While it has several advantages as a research chemical, there are also limitations to its use, and more research is needed to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide can be synthesized through a series of chemical reactions involving the starting materials 4-ethylphenylacetic acid and 1,3-benzodioxole-5-carboxylic acid. The synthesis involves the use of various reagents and catalysts, and the final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-[1-(4-ethylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide has been used in various scientific research studies as a potential treatment for various mental health conditions such as depression, anxiety, and PTSD. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.